Cas no 2229031-04-1 (3-amino-2-2-(1H-pyrazol-1-yl)phenylpropan-1-ol)

• Product Name: 3-amino-2-2-(1H-pyrazol-1-yl)phenylpropan-1-ol
• CAS No: 2229031-04-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6593239
• PubChem ID: 165666192
• Update Time: 2025-05-20

3-amino-2-2-(1H-pyrazol-1-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(1H-pyrazol-1-yl)phenylpropan-1-ol
• 2229031-04-1
• 3-amino-2-[2-(1H-pyrazol-1-yl)phenyl]propan-1-ol
• EN300-1768227

• Inchi： 1S/C12H15N3O/c13-8-10(9-16)11-4-1-2-5-12(11)15-7-3-6-14-15/h1-7,10,16H,8-9,13H2
• InChI Key： KCJQXYGRKIWQLH-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-2-(1H-pyrazol-1-yl)phenylpropan-1-ol

Exploring the Potential of 3-Amino-2-(1H-Pyrazol-1-Yl)Phenylpropan-1-Ol in Modern Pharmaceutical Research

The compound 3-amino-2-(1H-pyrazol-1-yl)phenylpropan-1-ol (CAS No. 2229031-04-1) has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule, characterized by its amino group, pyrazole ring, and hydroxyl functionality, serves as a versatile scaffold for exploring diverse biological activities. Recent advancements in synthetic methodologies and bioassay techniques have further highlighted its potential in drug discovery and development.

Structure and Synthesis: The synthesis of 3-amino-2-(1H-pyrazol-1-yl)phenylpropan-1-ol involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and reductions. Researchers have employed both traditional and modern techniques to optimize the synthesis process, ensuring high yields and purity. The incorporation of the pyrazole ring, a heterocyclic structure known for its stability and reactivity, plays a pivotal role in determining the compound's chemical properties. Recent studies have focused on green chemistry approaches to minimize environmental impact during synthesis.

Biological Activity: One of the most promising aspects of 3-amino-2-(1H-pyrazol-1-Yl)Phenylpropan-Ol is its demonstrated biological activity across various assays. Preclinical studies have revealed its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown moderate cytotoxicity against several cancer cell lines, suggesting its potential role in antitumor therapies. Collaborative efforts between chemists and biologists have further elucidated its interaction with cellular pathways, paving the way for targeted drug design.

Applications in Drug Development: The versatility of 3-amino-2-(1H-pyrazol-Yl)Phenylpropan-Ol extends to its use as a lead compound in drug development programs. Its ability to modulate multiple pharmacological targets makes it a valuable asset in addressing complex diseases such as neurodegenerative disorders and cardiovascular conditions. Recent research has also explored its potential as a precursor for more complex molecular architectures, leveraging its functional groups for further derivatization.

Future Directions: As interest in 3-amino-2-(1H-Pyrazol-Yl)Phenylpropan-Ol continues to grow, ongoing research is focused on enhancing its bioavailability and reducing potential side effects. Advanced drug delivery systems are being investigated to maximize therapeutic efficacy while minimizing toxicity. Furthermore, computational modeling techniques are being employed to predict the compound's behavior in vivo, aiding in the design of more effective derivatives.

In conclusion, 3-amino-2-(1H-Pyrazol-Yl)Phenylpropan-Ol represents a compelling candidate for advancing modern pharmaceutical research. Its unique chemical structure, coupled with emerging insights into its biological properties, positions it as a key player in the development of innovative therapeutic agents. Continued interdisciplinary collaboration will undoubtedly unlock new possibilities for this intriguing molecule.